Cas no 2171394-52-6 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid
• CAS No: 2171394-52-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5792399
• PubChem ID: 165604625
• Update Time: 2025-06-08

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methoxybutanoic acid
• EN300-1574285
• 2171394-52-6
• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-3-16(14-23(28)26-13-12-22(32-2)24(29)30)27-25(31)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16-,22?/m0/s1
• InChI Key： PSXMNZPNFXEVAT-CISYCMJJSA-N
• SMILES： O(C(N[C@@H](CC)CC(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid

Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid and Its Significance in Modern Chemical Biology

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid, with the CAS number 2171394-52-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of specific functional groups, such as the fluoren-9-yl methoxycarbonyl moiety and the (3S)-configured amino acid residue, underscores its unique chemical properties and biological relevance.

The fluoren-9-yl methoxycarbonyl group is particularly noteworthy, as it introduces both rigidity and electronic tunability to the molecule. This feature makes it an attractive candidate for designing probes and inhibitors targeting enzyme active sites or protein-protein interactions. In recent years, the integration of fluorene-based scaffolds into bioactive molecules has been extensively explored, leveraging their fluorescence properties for applications in high-throughput screening and live-cell imaging. The methoxycarbonyl group further enhances the compound's solubility and stability, facilitating its use in both in vitro and in vivo experimental settings.

On the other hand, the (3S)-configured amino acid residue adds a layer of stereochemical specificity to the molecule. Chirality plays a pivotal role in biological systems, with many pharmacologically active compounds exhibiting enantioselective interactions with biological targets. The stereochemical integrity of this compound ensures that it can interact with biological receptors or enzymes in a manner that is both precise and predictable. This aspect is particularly important in drug development, where enantiomeric purity often dictates the efficacy and safety of a therapeutic agent.

The pentanamido and 2-methoxybutanoic acid moieties contribute to the compound's overall hydrophilicity, which is a desirable trait for pharmaceutical candidates. Hydrophilic molecules tend to exhibit better bioavailability and reduced toxicity, making them more suitable for clinical translation. Additionally, these functional groups can participate in hydrogen bonding interactions, further enhancing the compound's binding affinity to biological targets. The combination of these features makes 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid a versatile tool for investigating molecular recognition processes.

In recent years, there has been growing interest in developing novel methodologies for the synthesis of complex peptidomimetics. The structural complexity of this compound necessitates advanced synthetic strategies to ensure high yield and enantioselectivity. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed reactions have been employed to construct the desired framework efficiently. These synthetic advancements have not only improved access to this compound but also paved the way for exploring other structurally related molecules with potential therapeutic applications.

The biological activity of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid has been preliminarily investigated in several contexts. Initial studies have demonstrated its ability to modulate enzyme activity by acting as a competitive inhibitor or substrate analogue. For instance, its interaction with serine proteases has been examined, revealing that the fluoren-9-yl methoxycarbonyl group serves as an effective anchor point for binding to the enzyme's active site. This interaction can be further tuned by modifying substituents on the fluorene ring, allowing for fine-grained control over potency and selectivity.

Moreover, the compound's potential as a probe for studying protein-protein interactions has been explored. The combination of fluorescence and chirality makes it an ideal candidate for developing biosensors that can detect changes in protein conformation or binding events in real time. Such tools are invaluable for understanding complex signaling pathways and have broad applications in drug discovery and diagnostics. Recent advancements in Förster resonance energy transfer (FRET) and bioluminescence resonance energy transfer (BRET) technologies have enabled researchers to exploit these properties more effectively.

The therapeutic potential of this compound extends beyond enzyme inhibition and protein interaction studies. Its structural motifs are reminiscent of known pharmacophores found in therapeutic agents used to treat various diseases. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify novel targets for this molecule or derivatives thereof. These computational approaches have accelerated the discovery process by allowing rapid evaluation of thousands of compounds against biological targets.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid (CAS no 2171394-52-6) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, including the fluoren-9-yl methoxycarbonyl group and the (3S)-configured amino acid residue, endow it with distinct chemical properties that make it suitable for various applications ranging from enzyme inhibition to protein interaction studies. As synthetic methodologies continue to evolve, access to structurally complex molecules like this one will become more efficient, enabling researchers to explore their full potential.